![molecular formula C10H15N3O3 B6171387 tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate CAS No. 2758004-66-7](/img/no-structure.png)
tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate
Overview
Description
Tert-Butyl 2-[(1H-imidazol-2-yl)formamido]acetate, also known as TBIFA, is an organic compound that has a wide variety of applications in the scientific research field. It is a versatile compound, which can be used as a reagent, catalyst, and inhibitor in various chemical reactions. It has an important role in the synthesis of a variety of compounds and can also be used in drug design. TBIFA is a good choice for a variety of laboratory experiments, as it is relatively stable and easy to synthesize.
Scientific Research Applications
Tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate has a wide range of applications in the scientific research field. It can be used as a reagent for the synthesis of a variety of compounds, such as imidazole derivatives, peptides, and other organic compounds. It can also be used as a catalyst for the synthesis of a variety of compounds, such as amides and nitriles. In addition, it can be used as an inhibitor of enzymes, such as proteases, lipases, and phosphatases.
Mechanism of Action
Tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate acts as an inhibitor of enzymes by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the reaction and thus inhibits the enzyme activity.
Biochemical and Physiological Effects
tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases, lipases, and phosphatases. It has also been shown to have an anti-inflammatory effect and has been used in the treatment of inflammatory diseases. In addition, it has been shown to have an antifungal effect and has been used in the treatment of fungal infections.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate has several advantages for laboratory experiments. It is relatively stable and can be easily synthesized in a two-step process. In addition, it can be used as a reagent, catalyst, and inhibitor in various chemical reactions. However, there are some limitations to its use in the laboratory. It is not very soluble in water, so it may not be suitable for use in aqueous solutions. In addition, it is not very stable at higher temperatures, so it may not be suitable for use in high-temperature reactions.
Future Directions
There are several potential future directions for the use of tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate in scientific research. It could be used as a reagent for the synthesis of a variety of compounds, such as peptides, imidazole derivatives, and other organic compounds. It could also be used as a catalyst for the synthesis of a variety of compounds, such as amides and nitriles. In addition, it could be used as an inhibitor of enzymes, such as proteases, lipases, and phosphatases. Furthermore, it could be used as an anti-inflammatory agent and antifungal agent in the treatment of various diseases. Finally, it could be used as a tool to study the mechanism of enzyme inhibition.
Synthesis Methods
Tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate can be synthesized in a two-step method. The first step involves the reaction of tert-butyl alcohol and 1H-imidazole-2-carboxaldehyde in the presence of sodium hydroxide to form tert-butyl 2-imidazol-2-ylformamidoacetate. The second step involves the reaction of tert-butyl 2-imidazol-2-ylformamidoacetate and acetic acid in the presence of sodium hydroxide to form tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate involves the reaction of tert-butyl 2-bromoacetate with 1H-imidazole-2-carboxamide, followed by the addition of sodium hydride and formic acid to form the final product.", "Starting Materials": [ "tert-butyl 2-bromoacetate", "1H-imidazole-2-carboxamide", "sodium hydride", "formic acid" ], "Reaction": [ "Step 1: tert-butyl 2-bromoacetate is reacted with 1H-imidazole-2-carboxamide in the presence of a palladium catalyst to form tert-butyl 2-[(1H-imidazol-2-yl)bromo]acetate.", "Step 2: Sodium hydride is added to the reaction mixture to deprotonate the imidazole ring, forming tert-butyl 2-[(1H-imidazol-2-yl)acetate].", "Step 3: Formic acid is added to the reaction mixture to form the final product, tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate." ] } | |
CAS RN |
2758004-66-7 |
Product Name |
tert-butyl 2-[(1H-imidazol-2-yl)formamido]acetate |
Molecular Formula |
C10H15N3O3 |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
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